Cas no 2227816-55-7 (methyl (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate
• CAS No: 2227816-55-7
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 6052377
• PubChem ID: 165628115
• Update Time: 2025-10-24

methyl (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate
• EN300-1764605
• 2227816-55-7

• Inchi： 1S/C7H9NO3S/c1-11-7(10)2-5(9)6-3-8-4-12-6/h3-5,9H,2H2,1H3/t5-/m1/s1
• InChI Key： NBSXJPXALDLFKN-RXMQYKEDSA-N
• SMILES： S1C=NC=C1[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate

Research Briefing on Methyl (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate (CAS: 2227816-55-7) in Chemical Biology and Pharmaceutical Applications

Methyl (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate (CAS: 2227816-55-7) is a chiral ester derivative featuring a thiazole moiety, which has recently garnered significant attention in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Its structural uniqueness, combining a hydroxyl group and a thiazole heterocycle, makes it a versatile scaffold for drug discovery.

Recent studies have highlighted the role of methyl (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate in the development of novel antiviral and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for synthesizing thiazole-based protease inhibitors, which exhibit potent activity against SARS-CoV-2 main protease (M^pro). The compound's stereochemistry was found to be critical for binding affinity, with the (R)-enantiomer showing superior inhibitory effects compared to its (S)-counterpart.

In addition to its antiviral potential, this compound has been investigated for its application in oncology. A preclinical study (2024) in Bioorganic & Medicinal Chemistry Letters reported that derivatives of methyl (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate exhibited selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) by modulating the PI3K/AKT/mTOR pathway. The thiazole ring was identified as a pharmacophore essential for inducing apoptosis, while the ester group facilitated prodrug strategies to improve bioavailability.

The synthetic routes to methyl (3R)-3-hydroxy-3-(1,3-thiazol-5-yl)propanoate have also been optimized in recent years. A 2024 Organic Process Research & Development paper detailed a scalable asymmetric hydrogenation process using Ru-BINAP catalysts, achieving >99% enantiomeric excess (ee) and yields exceeding 85%. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Ongoing research is exploring the compound's utility in targeted protein degradation (e.g., PROTACs) and as a building block for fluorescent probes. Its structural flexibility allows for facile modification, enabling the attachment of warheads or linkers for multifunctional drug design. Future directions include investigating its pharmacokinetic properties and in vivo efficacy in disease models, as well as expanding its applications to neurodegenerative and inflammatory disorders.